2,2-Dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 2,2-dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C19H24N4O2/c1-19(2,3)18(25)22-13-11-21(12-14-22)17(24)15-7-4-5-8-16(15)23-10-6-9-20-23/h4-10H,11-14H2,1-3H3
• InChI Key: SUTZULMHNVZNRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C(=O)C2=CC=CC=C2N3C=CC=N3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

2,2-Dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one, also known as DPP, is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. DPP is a piperazine derivative that has shown promising results in studies related to pharmacology, biochemistry, and physiology.

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one involves its ability to bind to specific receptors in the body, which leads to a cascade of biochemical and physiological events. This compound has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and movement. This compound also binds to the sigma-1 receptor, which is involved in the regulation of pain, stress, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In pharmacology, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. In biochemistry, this compound has been shown to stabilize proteins and prevent protein aggregation. In physiology, this compound has been shown to improve cardiovascular function, enhance memory and learning, and reduce anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2-Dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one in lab experiments include its high potency, specificity, and selectivity. This compound has a high affinity for specific receptors in the body, which makes it an ideal tool for studying the interaction between proteins and ligands. The limitations of using this compound in lab experiments include its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 2,2-Dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one. In pharmacology, this compound could be further studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In biochemistry, this compound could be further studied for its effects on protein stability and aggregation. In physiology, this compound could be further studied for its effects on the immune system and the gut microbiome. Overall, the study of this compound has the potential to lead to new discoveries in various fields of science.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has shown promising results in scientific research related to pharmacology, biochemistry, and physiology. The synthesis method of this compound involves a multi-step process that has been optimized to increase the yield and purity of the final product. This compound has been shown to have various biochemical and physiological effects in the body, and its potential applications in various fields make it an ideal tool for scientific research.

Synthesis Methods

The synthesis of 2,2-Dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one involves a multi-step process that includes the reaction of 2-pyrazol-1-ylbenzoic acid with piperazine, followed by the reaction of the resulting product with 2,2-dimethylpropanoyl chloride. The final product is obtained by recrystallization and purification. The synthesis method of this compound has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

2,2-Dimethyl-1-[4-(2-pyrazol-1-ylbenzoyl)piperazin-1-yl]propan-1-one has been extensively studied for its potential applications in various fields. In pharmacology, this compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In biochemistry, this compound has been used as a tool to study the interaction between proteins and ligands. In physiology, this compound has been studied for its effects on the cardiovascular system, nervous system, and immune system.